1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[(3-ethoxy-4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C22H30N2O2/c1-5-26-22-15-19(9-10-21(22)25-4)16-23-11-13-24(14-12-23)20-8-6-7-17(2)18(20)3/h6-10,15H,5,11-14,16H2,1-4H3
• InChI Key: AATOVDIIAKHNBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=CC(=C3C)C)OC
• Molecular Formula: C22H30N2O2
• Molecular Weight: 354.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine, also known as DMPEP, is a synthetic compound that belongs to the class of piperazine derivatives. DMPEP has gained significant attention in the scientific research community due to its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is not yet fully understood. However, it is believed to act as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood and behavior. 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine also exhibits affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been shown to modulate the levels of various neurotransmitters, including serotonin, dopamine, and norepinephrine, in the brain. It also increases the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. These biochemical and physiological effects of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine are believed to contribute to its therapeutic potential in the treatment of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is its high selectivity and affinity for specific receptors, which makes it a valuable tool for studying the role of these receptors in neurological and psychiatric disorders. However, one of the limitations of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine. One area of interest is the development of more potent and selective analogs of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine that can be used for the treatment of neurological and psychiatric disorders. Another area of interest is the investigation of the long-term effects of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine on brain function and behavior. Finally, the potential use of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine in combination with other drugs for the treatment of various disorders is also an area of interest for future research.
Conclusion:
In conclusion, 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine exhibits anxiolytic, antidepressant, and antipsychotic properties, making it a promising candidate for the treatment of anxiety, depression, and schizophrenia. Further research is needed to fully understand the mechanism of action and long-term effects of 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine, as well as its potential use in combination with other drugs for the treatment of various disorders.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine is a synthetic compound that can be prepared using various methods. One of the most commonly used methods involves the reaction of 2,3-dimethylphenylamine with 3-ethoxy-4-methoxybenzaldehyde in the presence of piperazine and a suitable solvent. The reaction mixture is then refluxed for several hours, followed by purification to obtain 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine in its pure form.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. Several studies have shown that 1-(2,3-dimethylphenyl)-4-(3-ethoxy-4-methoxybenzyl)piperazine exhibits anxiolytic, antidepressant, and antipsychotic properties, making it a promising candidate for the treatment of anxiety, depression, and schizophrenia.